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Compound of Interest

Compound Name: D-Galacturonic Acid Monohydrate

Cat. No.: B1147183

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all laboratory reagents is paramount. This in-depth
technical guide provides a comprehensive overview of the safety precautions, handling
procedures, and emergency responses related to D-Galacturonic Acid Monohydrate.

D-Galacturonic Acid Monohydrate, a key component of pectin, is widely utilized in various
research and development applications. While it is not classified as a hazardous substance
according to several safety data sheets, and no specific occupational exposure limits have
been established, caution is advised as its toxicological properties have not been fully
investigated.[1][2][3] Adherence to standard laboratory safety practices is essential to minimize
any potential risks.

Physicochemical and Safety Data

A summary of the key quantitative data for D-Galacturonic Acid Monohydrate is presented
below for easy reference.
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Property Value Reference
Chemical Formula CeH1007:-H20 [4]
Appearance White solid / crystalline powder  [1][5]
CAS Number 91510-62-2 [3]
EC Number 211-682-6
Storage Temperature 10°C - 25°C [2]
] N Stable under normal
Chemical Stability [1]
temperatures and pressures
Incompatibilities Oxidizing agents [1]
Carbon monoxide, carbon
Hazardous Decomposition dioxide, irritating and toxic [1]
fumes
Hazard Information Classification Reference

GHS Classification

Not classified as hazardous

[3]

Potential Health Effects

May cause eye, skin, and
respiratory tract irritation. May
cause irritation of the digestive

tract if ingested.

[1]

Toxicological Data

The toxicological properties of
this substance have not been

fully investigated.

[1]

Experimental Protocols for Safety Assessment

A review of publicly available safety data sheets and toxicological literature indicates that

comprehensive toxicity studies with detailed experimental protocols for D-Galacturonic Acid

Monohydrate are not widely available. The recurring statement is that the toxicological

properties have not been fully investigated.[1]
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For related substances, such as D-Galacturonic acid sodium salt, it has been noted that it shall
not be classified as acutely toxic, a skin or eye irritant, a mutagen, a carcinogen, or a
reproductive toxicant based on available information.[6] However, the specific experimental
designs that led to these conclusions are not detailed in the provided search results.

In the absence of specific cited studies for the monohydrate form, researchers should operate
under the precautionary principle, assuming potential for mild irritation. Standard toxicological
assessments would typically involve acute oral toxicity studies in rodents (e.g., OECD
Guideline 420), dermal irritation studies (e.g., OECD Guideline 404), and eye irritation studies
(e.g., OECD Guideline 405).

Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the integrity of D-Galacturonic Acid
Monohydrate and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[1][2]

Avoid ingestion and inhalation.[1][2]

Use with adequate ventilation, such as in a chemical fume hood.[1]

Wash hands thoroughly after handling.[1][2]

Remove and wash contaminated clothing before reuse.[1][2]
Storage:

» Store in a cool, dry, and well-ventilated area.[2]

o Keep the container tightly closed when not in use.[1]

« Store away from incompatible substances, such as oxidizing agents.[1]

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling D-Galacturonic

Acid Monohydrate:

PPE Category

Specification

Reference

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[1]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[1] Long-
sleeved clothing is

recommended.

[4]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

[1](2]

Emergency Procedures

In the event of an emergency, follow these established protocols.

First Aid Measures

A logical workflow for administering first aid after exposure to D-Galacturonic Acid

Monohydrate is detailed below.
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Exposure Occurs

Exposure to D-Galacturonic Acid Monohydrate

Immediate Actions

|

Ingeston |

’ Skin Contact

Inhalation Eye Contact

First Aid Procedures

Move to fresh air. a a
Administer artificial respiration if not breathing. (Rt st i iy @i izl o Gt 1 iz
Remove contaminated clothing and shoes.
Give oxygen if breathing is difficult.

ifiitgtion devplops or persists

If victim is conscious and alert,
give 2-4 cupfuls of milk or water.

Medical Attention

Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Procedures for Exposure

Spill and Leak Response

In the case of a spill, immediate and appropriate action is necessary to prevent contamination
and ensure safety.
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Spill Event

Spill of D-Galacturonic Acid Monohydrate Occurs

Immediatd Response

Evacuate personnel to a safe area

& Cleanup

Wear appropriate Personal Protective Equipment (PPE)

Clean up spills immediately.
Use dry cleanup procedures to avoid generating dust.

Sweep up the material and place it into a suitable,
closed container for disposal.

Dispose of the waste container according to
local, state, and federal regulations.

Click to download full resolution via product page

Workflow for Handling a Spill
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Spill and Leak Procedures:

Ensure adequate ventilation.[2][4]
o Use proper personal protective equipment as indicated in the PPE section.[1]

o For minor spills, clean up immediately, observing precautions in the Protective Equipment
section.[1][7] Use dry clean-up procedures and avoid generating dust.[7]

e Sweep up the material and place it into a suitable container for disposal.[1][4]

o For major spills, clear the area of personnel and move upwind.[7] Alert the fire brigade and
inform them of the location and nature of the hazard.[7]

By adhering to these guidelines, researchers, scientists, and drug development professionals
can handle D-Galacturonic Acid Monohydrate safely and effectively in the laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1147183#d-galacturonic-acid-monohydrate-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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